Ethinyl Estradiol Impurity K Ethinyl Estradiol Impurity K An impurity of Estradiol. Estradiol​ is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Brand Name: Vulcanchem
CAS No.: 155683-61-7
VCID: VC0195152
InChI: InChI=1S/C21H26O2/c1-4-21(23)12-10-18-17-6-5-14-13(2)19(22)8-7-15(14)16(17)9-11-20(18,21)3/h1,7-8,16-18,22-23H,5-6,9-12H2,2-3H3/t16-,17-,18+,20+,21+/m1/s1
SMILES: CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4(C#C)O)C)O
Molecular Formula: C21H26O2
Molecular Weight: 310.44

Ethinyl Estradiol Impurity K

CAS No.: 155683-61-7

Impurities

VCID: VC0195152

Molecular Formula: C21H26O2

Molecular Weight: 310.44

Purity: > 95%

Ethinyl Estradiol Impurity K - 155683-61-7

CAS No. 155683-61-7
Product Name Ethinyl Estradiol Impurity K
Molecular Formula C21H26O2
Molecular Weight 310.44
IUPAC Name (8R,9S,13S,14S,17R)-17-ethynyl-4,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C21H26O2/c1-4-21(23)12-10-18-17-6-5-14-13(2)19(22)8-7-15(14)16(17)9-11-20(18,21)3/h1,7-8,16-18,22-23H,5-6,9-12H2,2-3H3/t16-,17-,18+,20+,21+/m1/s1
SMILES CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4(C#C)O)C)O
Appearance White Solid
Description An impurity of Estradiol. Estradiol​ is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Purity > 95%
Quantity Milligrams-Grams
Synonyms (17α)-4-Methyl-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol; 4-Methyl Ethynyl Estradiol
PubChem Compound 71587537
Last Modified Nov 11 2021
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